2,5-Dihydrofuran
2,5-Dihydrofuran
Adsorption and thermal chemistry of 2,5-dihydrofuran on Pd has been studied by high-resolution electron energy loss spectroscopy and temperature-programmed desorption. Free jet millimetre wave spectrum of the 2,5-dihydrofuran-argon molecular complex has been investigated in the frequency range 60-78GHz.
Brand Name:
Vulcanchem
CAS No.:
1708-29-8
VCID:
VC20843315
InChI:
InChI=1S/C4H6O/c1-2-4-5-3-1/h1-2H,3-4H2
SMILES:
C1C=CCO1
Molecular Formula:
C4H6O
Molecular Weight:
70.09 g/mol
2,5-Dihydrofuran
CAS No.: 1708-29-8
Cat. No.: VC20843315
Molecular Formula: C4H6O
Molecular Weight: 70.09 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Adsorption and thermal chemistry of 2,5-dihydrofuran on Pd has been studied by high-resolution electron energy loss spectroscopy and temperature-programmed desorption. Free jet millimetre wave spectrum of the 2,5-dihydrofuran-argon molecular complex has been investigated in the frequency range 60-78GHz. |
|---|---|
| CAS No. | 1708-29-8 |
| Molecular Formula | C4H6O |
| Molecular Weight | 70.09 g/mol |
| IUPAC Name | 2,5-dihydrofuran |
| Standard InChI | InChI=1S/C4H6O/c1-2-4-5-3-1/h1-2H,3-4H2 |
| Standard InChI Key | ARGCQEVBJHPOGB-UHFFFAOYSA-N |
| SMILES | C1C=CCO1 |
| Canonical SMILES | C1C=CCO1 |
| Boiling Point | 66.5 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator